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Compound of Interest |

Compound Name: Benzamide, 3-(1-methylethyl)-
CAS No.: 61843-02-5
Cat. No.: B8759587
. J

Executive Summary

This guide outlines the mandatory disposal procedures for Benzamide, 3-(1-methylethyl)-
(Systematic name: 3-isopropylbenzamide).[1] As a substituted aromatic amide, this compound
presents specific environmental persistence risks and potential aquatic toxicity.[1]

Immediate Action Required:

e Do NOT dispose of via sink drains or municipal trash.

e Segregate as Hazardous Chemical Waste (Solid or Liquid).

» Destruction Method: High-temperature incineration via an approved waste contractor.

Chemical Profile & Hazard Identification

Before disposal, verify the identity of the substance to ensure this protocol applies.
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Parameter Data / Description

Chemical Name Benzamide, 3-(1-methylethyl)-

Synonyms 3-Isopropylbenzamide; m-lIsopropylbenzamide

Molecular Formula C10H13NO

Molecular Weight 163.22 g/mol

Physical State Solid (White to off-white crystalline powder)

Solubility Low in water; Soluble in DMSO, Methanol,
Ethanol

Acidity (pKa) ~23.3 (Amide N-H), neutral in aqueous solution

Hazard Assessment (GHS Classification)

While specific toxicological data for this isomer may be limited, it must be handled according to
the safety profile of the substituted benzamide class:

o WARNING: May cause skin irritation (H315) and serious eye irritation (H319).[2]

o Aquatic Toxicity: Harmful to aquatic life with long-lasting effects (H412).[3] Aromatic amides
can be environmentally persistent.

» Reactivity: Stable under normal conditions. Incompatible with strong oxidizing agents (e.g.,
Nitric acid, Permanganates).[1]

Disposal Procedures: The "Why" and "How"
A. Solid Waste (Pure Compound or Contaminated
Solids)

The Logic: Solid aromatic amides do not degrade rapidly in landfills. They must be incinerated
to prevent leaching into groundwater.

o Segregation: Collect pure substance, contaminated weighing boats, and gloves in a
dedicated Solid Hazardous Waste container.[1]
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o Container Specs: Use a wide-mouth HDPE jar or a double-lined fiber drum.
e Labeling:

o Primary Constituent: "Benzamide, 3-(1-methylethyl)-"[1][4]

o Hazard Checkbox: [x] Toxic [X] Irritant

» Prohibited: Do not mix with "Oxidizing Solids" waste streams. The amide functionality can
react exothermically with strong oxidizers under confinement.

B. Liquid Waste (Mother Liquors & Solutions)

The Logic: Solutions containing this compound (usually in DMSO or Methanol) fall under
"Mixed Solvent Waste." The amide bond is resistant to hydrolysis under neutral conditions,
meaning it will pass through municipal water treatment unchanged if poured down the drain.[1]

Solvent Compatibility: Ensure the carrier solvent (e.g., Methanol) is compatible with your
lab's "Non-Halogenated Organic Waste" stream.

pH Check: Verify the waste solution is pH 4-10.

o Why? Mixing amides with strong acid waste (pH < 2) can catalyze hydrolysis, releasing
ammonia or amines and pressurizing the container.[1]

Collection: Pour into the approved safety carboy (e.g., 20L HDPE).

Headspace: Leave 10% headspace to allow for thermal expansion.

C. Empty Containers

The Logic: Trace residues are still regulated.
o Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., Ethanol).
e Rinsate Disposal: Pour all rinsate into the Liquid Waste container (see Section B).

o Defacing: Cross out the label and mark "Empty."
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o Disposal: Place the triple-rinsed bottle in the glass recycling or trash, depending on local
EHS rules.

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the decision logic for disposing of Benzamide, 3-(1-
methylethyl)- to ensure compliance and safety.
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Figure 1: Decision workflow for the safe segregation and disposal of 3-isopropylbenzamide
waste streams.
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Regulatory & Compliance Context (RCRA)

In the United States, this specific isomer is not explicitly listed on the EPA's P-list (Acutely
Toxic) or U-list (Toxic).[1] However, under the Resource Conservation and Recovery Act
(RCRA), the generator is responsible for characterizing the waste.[1]

o Waste Classification: Non-Listed Hazardous Waste.
o Characteristic Assignment:
o If dissolved in flammable solvents (Methanol/Ethanol): DOO1 (Ignitable).

o If solid: Classify based on toxicity profile. Best practice is to manage as Non-Regulated
Chemical Waste destined for incineration, or assign a state-specific hazardous code if
applicable.[1]

o DOT Shipping (for pure substance):
o Generally not regulated as a dangerous good for transport unless in a flammable solution.

o Note: Always check the specific Safety Data Sheet (SDS) from your vendor, as impurities
can alter classification.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Waste Code [rcrainfo.epa.gov]

e 2. echemi.com [echemi.com]

e 3. Documents [merckmillipore.com]

e 4.3-METHYL-N,N-DI(PROPAN-2-YL)BENZAMIDE [drugs.ncats.io]

e To cite this document: BenchChem. [Operational Guide: Proper Disposal of Benzamide, 3-
(1-methylethyl)-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8759587#benzamide-3-1-methylethyl-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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